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Compound of Interest

Compound Name:
2-[(4-Methylquinazolin-2-

yl)amino]quinazolin-4-ol

CAS No.: 263746-95-8

Cat. No.: B1460665

Get Quote

Welcome to the technical support center for bis-quinazoline synthesis. This guide is designed

for researchers, scientists, and drug development professionals to provide in-depth, field-

proven insights into optimizing reaction conditions and troubleshooting common issues

encountered during the synthesis of these complex heterocyclic compounds. Bis-quinazolines

are of significant interest due to their diverse pharmacological properties, including antitumor

and anti-inflammatory activities.[1] However, their synthesis can be challenging. This guide

provides a systematic approach to overcoming these hurdles.

Section 1: Foundational Principles of Bis-
Quinazoline Synthesis
The synthesis of bis-quinazolines often involves the condensation of a suitable diamine or a

related precursor with two equivalents of a quinazoline-forming synthon, such as an anthranilic

acid derivative or a 2-aminobenzaldehyde. A variety of synthetic methods have been

developed, including traditional thermal condensations and modern metal-catalyzed cross-

coupling reactions.[2] The choice of synthetic route is critical and depends on the desired

substitution pattern and the available starting materials.
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One common approach involves the reaction of anthranilamide with a cyclic dione, such as a

cyclohexanedione, to form the bis-quinazoline core.[1] This method is attractive due to the

commercial availability of the starting materials.

General Reaction Workflow
Successful synthesis and optimization of bis-quinazolines require a systematic approach. The

following workflow outlines the key stages from initial planning to final product characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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